Cas no 2034419-37-7 (N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide)

• Product Name: N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide
• CAS No: 2034419-37-7
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 6520623
• PubChem ID: 119103090
• Update Time: 2025-07-25

N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide
• N-cyclopentyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-2-carboxamide
• AKOS026695571
• 2034419-37-7
• N-cyclopentyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)furan-2-carboxamide
• F6526-1182
• N-cyclopentyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]furan-2-carboxamide

• Inchi： 1S/C20H22N4O2/c25-20(19-6-3-15-26-19)24(17-4-1-2-5-17)14-13-23-12-9-18(22-23)16-7-10-21-11-8-16/h3,6-12,15,17H,1-2,4-5,13-14H2
• InChI Key： WLAWCWMWBSAXHI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.2Ų

Additional information on N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide

Recent Advances in the Study of N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide (CAS: 2034419-37-7)

The compound N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide (CAS: 2034419-37-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of this compound as a potent modulator of specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of the molecule, characterized by the presence of a pyridine and pyrazole moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its mechanism of action.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through systematic structural modifications, enhancing its potential as a drug candidate. These findings are supported by recent publications in high-impact journals, which underscore the compound's translational potential.

Despite these advancements, challenges remain in terms of optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is focused on addressing these issues through the development of derivatives and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition of this compound from bench to bedside.

In conclusion, N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-2-carboxamide represents a promising candidate for further development in therapeutic applications. Its unique chemical structure and biological activity make it a valuable subject of study for researchers in the chemical biology and medicinal chemistry fields. Future studies should prioritize clinical validation to fully realize its therapeutic potential.